6-(3,5-dimethyl-1H-pyrazol-1-yl)-N,N,N',N'-tetramethyl-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-(3,5-dimethylpyrazol-1-yl)-2-N,2-N,4-N,4-N-tetramethyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C12H19N7/c1-8-7-9(2)19(16-8)12-14-10(17(3)4)13-11(15-12)18(5)6/h7H,1-6H3
• InChI Key: YPTBSTZVTQBWNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=NC(=N2)N(C)C)N(C)C)C
• Molecular Formula: C12H19N7
• Molecular Weight: 261.33 g/mol

Description

The compound seems to be a derivative of pyrazole, which is an organic compound characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Pyrazole derivatives are known for their diverse pharmacological effects.

Synthesis Analysis

A series of potentially biologically active derivatives were synthesized starting from 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol 1, acetyl acetone 2, various aromatic and heterocyclic aldehydes 3 and phenacyl bromides 4.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by single-crystal X-ray diffraction. The synthesized compounds showed a pronounced stimulating effect on plant growth.

Chemical Reactions Analysis

The reaction of hydrazide A with formic acid gave rise to the corresponding carboxylic acid. In another reaction, hydrazide A reacted with ethyl isothiocyanate in anhydrous benzene.

Physical And Chemical Properties Analysis

Pyrazole is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C). The physicochemical properties of similar compounds have been studied.

Mechanism of Action

Mode-of-action studies revealed that the antitumoral activity of similar compounds was due to inhibition of tubulin polymerization.

Future Directions

The study of pyrazole derivatives and their potential biological activities is an active area of research. Further studies could focus on the synthesis of new derivatives and the exploration of their pharmacological properties.